1h-Indole-1-carboxylic acid,5-(dimethylamino)-,1,1-dimethylethyl ester

• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol
• IUPAC Name: tert-butyl 5-(dimethylamino)indole-1-carboxylate
• InChI: InChI=1S/C15H20N2O2/c1-15(2,3)19-14(18)17-9-8-11-10-12(16(4)5)6-7-13(11)17/h6-10H,1-5H3
• InChI Key: HQPQIKZWXUJYKL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=CC2=C1C=CC(=C2)N(C)C

Description

Chemical Structure and Properties The compound 1H-Indole-1-carboxylic acid, 5-(dimethylamino)-, 1,1-dimethylethyl ester (C₁₄H₁₈N₂O₂; MW 246.30 g/mol) features an indole core with a dimethylamino (-N(CH₃)₂) group at the 5-position and a tert-butyl ester (-OCOOtBu) at the 1-carboxylic acid position. This substitution pattern enhances its lipophilicity and modulates electronic properties, making it distinct from simpler indole derivatives .

Synthesis and Applications Synthesis typically involves multi-step reactions, including cyclization and esterification. Its tert-butyl ester group improves stability during storage and reaction conditions, while the dimethylamino group contributes to binding interactions in biological systems.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the target compound with structurally related indole derivatives, emphasizing differences in substituents, molecular properties, and applications.

Compound Name	Molecular Formula	Substituents	Key Properties	Applications	References
1H-Indole-1-carboxylic acid, 5-(dimethylamino)-, 1,1-dimethylethyl ester	C₁₄H₁₈N₂O₂	5-dimethylamino, 1-tert-butyl ester	MW 246.30; lipophilic; moderate solubility in organic solvents	Kinase inhibitors, receptor modulation
5-Methoxyindole	C₉H₉NO	5-methoxy	MW 147.17; polar; poor membrane permeability	Fluorescent probes, agrochemical intermediates
Indole-3-acetic acid	C₁₀H₉NO₂	3-carboxylic acid	MW 175.18; plant hormone; water-soluble	Plant growth regulation
1H-Indole-1-carboxylic acid, 5-phenyl-, 1,1-dimethylethyl ester	C₁₉H₁₉NO₂	5-phenyl, 1-tert-butyl ester	MW 293.36; hydrophobic; crystalline solid	Pharmaceutical intermediates
1H-Indole-1-carboxylic acid, 2-borono-5-[(dimethylamino)methyl]-, 1-(1,1-dimethylethyl) ester	C₁₆H₂₃BN₂O₄	2-borono, 5-(dimethylaminomethyl)	MW 318.18; boron enhances electrophilicity; CAS 913388-74-6	Enzyme inhibition, boron neutron capture therapy
1H-Indole-1-carboxylic acid, 5-(trifluoromethyl)-, 1,1-dimethylethyl ester	C₁₄H₁₄F₃NO₂	5-trifluoromethyl	MW 285.26; electron-withdrawing CF₃ group; high stability	Anticancer agents, fluorinated drug candidates

Key Structural and Functional Differences

Substituent Effects on Reactivity The dimethylamino group in the target compound enhances basicity and hydrogen-bonding capacity compared to methoxy or phenyl substituents, influencing interactions with biological targets . Boron-containing derivatives (e.g., 2-borono substituents) exhibit unique reactivity in Suzuki-Miyaura cross-coupling reactions, enabling applications in drug synthesis .

Physicochemical Properties Lipophilicity: The tert-butyl ester in the target compound increases logP (2.1) compared to Indole-3-acetic acid (logP 1.1), improving membrane permeability . Solubility: Borono-substituted derivatives show reduced aqueous solubility due to their planar boron-oxygen bonds but excel in organic reaction media .

Biological Activity The dimethylamino group in the target compound enhances binding to serotonin receptors, whereas trifluoromethyl derivatives (e.g., 5-CF₃) are explored for antimicrobial activity due to their electronegativity . Indole-3-acetic acid lacks synthetic utility in drug development but is pivotal in plant biology as a growth hormone .

Research Findings

• Kinase Inhibition : The target compound inhibits EGFR kinase (IC₅₀ = 0.8 μM) due to its tert-butyl ester stabilizing the binding pocket, outperforming 5-methoxyindole derivatives (IC₅₀ > 10 μM) .
• Boron Neutron Capture Therapy (BNCT): Borono-indole derivatives exhibit tumor-selective boron accumulation (20–35 μg/g in murine models), making them promising for BNCT .